Cas no 2654003-00-4 (4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine)

• Product Name: 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine
• CAS No: 2654003-00-4
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 5459855
• PubChem ID: 156498307
• Update Time: 2026-03-10

4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2654003-00-4
• SCHEMBL23529880
• 4-Chloro-1-isopropyl-6-methyl-1H-imidazo[4,5-c]pyridine
• 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine

• Inchi： 1S/C10H12ClN3/c1-6(2)14-5-12-9-8(14)4-7(3)13-10(9)11/h4-6H,1-3H3
• InChI Key： NEIIKEMXIVFXFS-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C)N=1)N(C=N2)C(C)C

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine

Chemical Profile of 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine (CAS No. 2654003-00-4)

4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 2654003-00-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its utility in drug discovery, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways.

The structural framework of 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine consists of an imidazo[4,5-c]pyridine core, which is a fused bicyclic system comprising an imidazole ring and a pyridine ring. The presence of a chlorine substituent at the 4-position, an isopropyl group at the 1-position, and a methyl group at the 6-position introduces specific electronic and steric properties that modulate the compound's interactions with biological targets. These modifications make it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The imidazo[4,5-c]pyridine scaffold has been particularly noted for its ability to engage with a wide range of biological receptors and enzymes. For instance, derivatives of this scaffold have shown promise in inhibiting kinases, which are critical enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The chloro and isopropyl substituents in 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine are strategically positioned to influence the compound's binding affinity and selectivity towards these targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have indicated that imidazopyridine derivatives can modulate the activity of tyrosine kinases, which are often overexpressed in tumor cells. The specific arrangement of substituents in 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine may facilitate interactions with key residues in the active sites of these kinases, potentially leading to the development of novel antitumor agents. Furthermore, the methyl group at the 6-position may enhance metabolic stability, a crucial factor for drug candidates intended for clinical use.

The synthesis of 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and alkylation. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, which are increasingly important in pharmaceutical research. The development of greener synthetic protocols not only reduces environmental impact but also lowers production costs, making such compounds more accessible for further development.

Evaluation of the pharmacokinetic properties of 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine is essential for assessing its suitability as a drug candidate. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully characterized. Computational modeling techniques have become indispensable tools in predicting these properties before extensive experimental testing. Molecular docking studies can provide insights into how this compound interacts with biological targets at the atomic level, helping to refine its structure for improved efficacy and reduced side effects.

Recent advancements in high-throughput screening (HTS) technologies have accelerated the discovery process for novel bioactive compounds. 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine has been subjected to HTS campaigns to identify potential therapeutic applications. These screens have revealed its inhibitory activity against several enzymes and receptors relevant to neurological disorders and infectious diseases. The versatility of this scaffold suggests that further derivatization may uncover additional therapeutic opportunities beyond oncology.

The role of computational chemistry in optimizing 4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine cannot be overstated. Quantum mechanical calculations and molecular dynamics simulations allow researchers to explore conformational landscapes and predict binding affinities with high accuracy. By integrating experimental data with computational insights, scientists can design analogs with enhanced properties tailored to specific biological targets. This interdisciplinary approach is pivotal in modern drug discovery efforts.

In conclusion,4-chloro-1-isopropyl-6-methyl-imidazo[4,5-c]pyridine (CAS No. 2654003-00-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this scaffold derivative,imidorazopyridines like this one will likely play an increasingly important role in shaping future medical treatments.